Dibenzyl ether
Dibenzyl ether
Thermolysis of dibenzyl ether in water was studied to probe into volatiles obtained from the reaction of coal in supercritical water. Diffusion coefficients of dibenzyl ether at infinite dilution in CO2 and ethanol mixtures has been measured.
Benzyl ether is a plasticizer for nitrocellulose and a solvent in perfumery.
Dibenzyl ether is a flavor and fragrance volatile used in the food and fragrance industry.
Dibenzyl ether is a colorless liquid with a mild odor.
Dibenzyl ether, also known as benzyl oxide or fema 2371, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Dibenzyl ether exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl ether is primarily located in the membrane (predicted from logP). Dibenzyl ether is a sweet, almond, and cherry tasting compound that can be found in dill. This makes dibenzyl ether a potential biomarker for the consumption of this food product.
Dibenzyl ether is a benzyl ether in which the oxygen atom is connected to two benzyl groups. It has a role as a metabolite.
Benzyl ether is a plasticizer for nitrocellulose and a solvent in perfumery.
Dibenzyl ether is a flavor and fragrance volatile used in the food and fragrance industry.
Dibenzyl ether is a colorless liquid with a mild odor.
Dibenzyl ether, also known as benzyl oxide or fema 2371, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Dibenzyl ether exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl ether is primarily located in the membrane (predicted from logP). Dibenzyl ether is a sweet, almond, and cherry tasting compound that can be found in dill. This makes dibenzyl ether a potential biomarker for the consumption of this food product.
Dibenzyl ether is a benzyl ether in which the oxygen atom is connected to two benzyl groups. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
103-50-4
VCID:
VC21023384
InChI:
InChI=1S/C14H14O/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-10H,11-12H2
SMILES:
C1=CC=C(C=C1)COCC2=CC=CC=C2
Molecular Formula:
C14H14O
Molecular Weight:
198.26 g/mol
Dibenzyl ether
CAS No.: 103-50-4
Cat. No.: VC21023384
Molecular Formula: C14H14O
Molecular Weight: 198.26 g/mol
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Specification
| Description | Thermolysis of dibenzyl ether in water was studied to probe into volatiles obtained from the reaction of coal in supercritical water. Diffusion coefficients of dibenzyl ether at infinite dilution in CO2 and ethanol mixtures has been measured. Benzyl ether is a plasticizer for nitrocellulose and a solvent in perfumery. Dibenzyl ether is a flavor and fragrance volatile used in the food and fragrance industry. Dibenzyl ether is a colorless liquid with a mild odor. Dibenzyl ether, also known as benzyl oxide or fema 2371, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Dibenzyl ether exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl ether is primarily located in the membrane (predicted from logP). Dibenzyl ether is a sweet, almond, and cherry tasting compound that can be found in dill. This makes dibenzyl ether a potential biomarker for the consumption of this food product. Dibenzyl ether is a benzyl ether in which the oxygen atom is connected to two benzyl groups. It has a role as a metabolite. |
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| CAS No. | 103-50-4 |
| Molecular Formula | C14H14O |
| Molecular Weight | 198.26 g/mol |
| IUPAC Name | phenylmethoxymethylbenzene |
| Standard InChI | InChI=1S/C14H14O/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-10H,11-12H2 |
| Standard InChI Key | MHDVGSVTJDSBDK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COCC2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)COCC2=CC=CC=C2 |
| Boiling Point | 568 °F at 760 mm Hg (decomposes) (NTP, 1992) 298.0 °C 295-298 °C WITH DECOMP |
| Colorform | COLORLESS LIQUID VERY PALE YELLOW |
| Flash Point | 275 °F (NTP, 1992) 275 DEG (135 °C) (CLOSED CUP) |
| Melting Point | 38.3 °F (NTP, 1992) 3.6 °C Mp 3-4 ° 3-4°C |
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